Cas no 91358-96-2 (4-Mercaptobenzaldehyde)
4-Mercaptobenzaldehyde is a versatile aromatic thiol-aldehyde compound with the molecular formula C₇H₆OS. It features both a reactive thiol (–SH) and an aldehyde (–CHO) functional group, making it valuable in organic synthesis, coordination chemistry, and material science applications. The thiol group enables strong binding to metal surfaces, facilitating its use in self-assembled monolayers (SAMs) and nanoparticle functionalization. Meanwhile, the aldehyde group offers a site for further derivatization, such as condensation or nucleophilic addition reactions. Its dual functionality makes it particularly useful in cross-coupling reactions, ligand design, and polymer modification. The compound is typically handled under inert conditions due to its sensitivity to oxidation.
4-Mercaptobenzaldehyde structure
Product Name:4-Mercaptobenzaldehyde
CAS No:91358-96-2
MF:C7H6OS
MW:138.186940670013
CID:996325
PubChem ID:10920578
Update Time:2025-08-05
4-Mercaptobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Mercaptobenzaldehyde
- 4-Mercaptobenzaldehy
- 4-sulfanylbenzaldehyde
- 4-mercaprobenzaldehyde
- 4-Mercapto-benzaldehyd
- p-Mercapto-benzaldehyd
- BCP33743
- EN300-673696
- DTXSID80448284
- CS-0528525
- SCHEMBL498872
- p-mercapto-benzaldehyde
- NRLPPGBADQVXSJ-UHFFFAOYSA-N
- p-mercaptobenzaldehyde
- 4-mercapto-benzaldehyde
- Formylbenzenethiol
- Benzaldehyde, 4-mercapto-
- AKOS006275726
- Z1198150788
- 91358-96-2
- 4-Sulfanylbenzaldehyde;Benzaldehyde, 4-mercapto-
- G76596
-
- Inchi: 1S/C7H6OS/c8-5-6-1-3-7(9)4-2-6/h1-5,9H
- InChI Key: NRLPPGBADQVXSJ-UHFFFAOYSA-N
- SMILES: SC1C=CC(C=O)=CC=1
Computed Properties
- Exact Mass: 138.01400
- Monoisotopic Mass: 138.01393598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 95.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 18.1Ų
Experimental Properties
- Density: 1.215
- Boiling Point: 257.061 °C at 760 mmHg
- Flash Point: 109.267 °C
- PSA: 55.87000
- LogP: 1.78780
4-Mercaptobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M225160-100mg |
4-Mercaptobenzaldehyde |
91358-96-2 | 100mg |
$ 234.00 | 2023-09-07 | ||
| TRC | M225160-1g |
4-Mercaptobenzaldehyde |
91358-96-2 | 1g |
$ 1777.00 | 2023-09-07 | ||
| eNovation Chemicals LLC | Y1238731-100mg |
4-Mercaptobenzaldehyde |
91358-96-2 | 95% | 100mg |
$3100 | 2024-06-07 | |
| Enamine | EN300-673696-0.05g |
4-sulfanylbenzaldehyde |
91358-96-2 | 95% | 0.05g |
$285.0 | 2023-03-11 | |
| Enamine | EN300-673696-0.1g |
4-sulfanylbenzaldehyde |
91358-96-2 | 95% | 0.1g |
$426.0 | 2023-03-11 | |
| Enamine | EN300-673696-0.25g |
4-sulfanylbenzaldehyde |
91358-96-2 | 95% | 0.25g |
$607.0 | 2023-03-11 | |
| Enamine | EN300-673696-0.5g |
4-sulfanylbenzaldehyde |
91358-96-2 | 95% | 0.5g |
$959.0 | 2023-03-11 | |
| Enamine | EN300-673696-1.0g |
4-sulfanylbenzaldehyde |
91358-96-2 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-673696-2.5g |
4-sulfanylbenzaldehyde |
91358-96-2 | 95% | 2.5g |
$2408.0 | 2023-03-11 | |
| Enamine | EN300-673696-5.0g |
4-sulfanylbenzaldehyde |
91358-96-2 | 95% | 5.0g |
$3562.0 | 2023-03-11 |
4-Mercaptobenzaldehyde Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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